Cas no 75777-31-0 (1-Ethoxy-1,3-dihydro-2,1-benzoxaphosphole-1-oxide)

1-Ethoxy-1,3-dihydro-2,1-benzoxaphosphole-1-oxide is a heterocyclic organophosphorus compound featuring a benzoxaphosphole core with an ethoxy substituent at the phosphorus center. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly for constructing phosphorus-containing frameworks. The compound exhibits stability under controlled conditions and demonstrates utility in catalytic applications and ligand design due to its electron-rich phosphorus atom. Its oxide form enhances solubility in polar solvents, facilitating its use in homogeneous reaction systems. Researchers leverage its structural motif for developing flame retardants, agrochemicals, and bioactive molecules, where precise phosphorus incorporation is critical. The ethoxy group offers tunable reactivity for further functionalization.

1-Ethoxy-1,3-dihydro-2,1-benzoxaphosphole-1-oxide structure

75777-31-0 structure

Product Name:1-Ethoxy-1,3-dihydro-2,1-benzoxaphosphole-1-oxide

CAS No:75777-31-0

MF:C₉H₁₁O₃P

MW:198.155603647232

CID:6391005

PubChem ID:12927148

Update Time:2025-07-02

1-Ethoxy-1,3-dihydro-2,1-benzoxaphosphole-1-oxide Chemical and Physical Properties

Names and Identifiers

- 1-ethoxy-1,3-dihydro-2,1-benzoxaphosphole-1-oxide
- SCHEMBL11440570
- 1-ethoxy-1,3-dihydro-2,1lambda5-benzoxaphosphol-1-one
- BSKCRPRZPDCVKZ-UHFFFAOYSA-N
- EN300-7465346
- 75777-31-0
- 1-Ethoxy-1,3-dihydro-2,1-benzoxaphosphole-1-oxide
- Inchi： 1S/C9H11O3P/c1-2-11-13(10)9-6-4-3-5-8(9)7-12-13/h3-6H,2,7H2,1H3
- InChI Key： BSKCRPRZPDCVKZ-UHFFFAOYSA-N
- SMILES： P1(C2C=CC=CC=2CO1)(=O)OCC

Computed Properties

Exact Mass: 198.04458121g/mol
Monoisotopic Mass: 198.04458121g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 35.5Å²

1-Ethoxy-1,3-dihydro-2,1-benzoxaphosphole-1-oxide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7465346-0.05g	1-ethoxy-1,3-dihydro-2,1lambda5-benzoxaphosphol-1-one	75777-31-0	95%	0.05g	$315.0	2024-05-23
Enamine	EN300-7465346-0.1g	1-ethoxy-1,3-dihydro-2,1lambda5-benzoxaphosphol-1-one	75777-31-0	95%	0.1g	$470.0	2024-05-23
Enamine	EN300-7465346-0.25g	1-ethoxy-1,3-dihydro-2,1lambda5-benzoxaphosphol-1-one	75777-31-0	95%	0.25g	$672.0	2024-05-23
Enamine	EN300-7465346-0.5g	1-ethoxy-1,3-dihydro-2,1lambda5-benzoxaphosphol-1-one	75777-31-0	95%	0.5g	$1058.0	2024-05-23
Enamine	EN300-7465346-1.0g	1-ethoxy-1,3-dihydro-2,1lambda5-benzoxaphosphol-1-one	75777-31-0	95%	1.0g	$1357.0	2024-05-23
Enamine	EN300-7465346-2.5g	1-ethoxy-1,3-dihydro-2,1lambda5-benzoxaphosphol-1-one	75777-31-0	95%	2.5g	$2660.0	2024-05-23
Enamine	EN300-7465346-5.0g	1-ethoxy-1,3-dihydro-2,1lambda5-benzoxaphosphol-1-one	75777-31-0	95%	5.0g	$3935.0	2024-05-23
Enamine	EN300-7465346-10.0g	1-ethoxy-1,3-dihydro-2,1lambda5-benzoxaphosphol-1-one	75777-31-0	95%	10.0g	$5837.0	2024-05-23
Aaron	AR028VJN-50mg	1-ethoxy-1,3-dihydro-2,1lambda5-benzoxaphosphol-1-one	75777-31-0	95%	50mg	$459.00	2025-02-17
Aaron	AR028VJN-100mg	1-ethoxy-1,3-dihydro-2,1lambda5-benzoxaphosphol-1-one	75777-31-0	95%	100mg	$672.00	2025-02-17